Cas no 2138817-66-8 (4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole)

• Product Name: 4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole
• CAS No: 2138817-66-8
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 5837604
• PubChem ID: 165956327
• Update Time: 2025-05-26

4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138817-66-8
• 4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole
• EN300-802784

• Inchi： 1S/C10H15BrN2/c1-10(2,3)9-8(5-6-11)7-13(4)12-9/h5-7H,1-4H3/b6-5+
• InChI Key： KBOXJNIZXTZFLS-AATRIKPKSA-N
• SMILES： Br/C=C/C1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole

Introduction to 4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole (CAS No. 2138817-66-8)

4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 2138817-66-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a pyrazole core substituted with a 2-bromoethenyl side chain, a 3-tert-butyl group, and a 1-methyl moiety. Its unique structural configuration makes it a valuable scaffold for the development of novel bioactive molecules, particularly in the quest for innovative therapeutic agents.

The pyrazole ring is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets due to its nitrogen-rich structure and aromatic stability. The presence of the 2-bromoethenyl substituent introduces a polarizable double bond and a bromine atom, which can participate in diverse chemical reactions such as cross-coupling processes, enabling further functionalization. Additionally, the 3-tert-butyl group enhances lipophilicity and metabolic stability, while the 1-methyl group contributes to overall molecular rigidity and electronic properties.

In recent years, researchers have been exploring the potential of pyrazole derivatives as scaffolds for addressing a wide range of diseases, including cancer, inflammation, and infectious disorders. The structural features of 4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole make it an attractive candidate for further investigation in medicinal chemistry. Specifically, the bromine atom on the double bond allows for palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By leveraging the pyrazole core and its substituents, researchers aim to design molecules that can selectively inhibit aberrant kinase activity. Preliminary studies have suggested that derivatives of this compound exhibit promising inhibitory effects on certain kinases, making it a focal point for ongoing research.

The tert-butyl group at the 3-position not only improves pharmacokinetic properties but also serves as a handle for further derivatization. This allows chemists to fine-tune the electronic and steric environment of the molecule to optimize binding affinity and selectivity. For instance, modifications around the pyrazole ring can alter hydrogen bonding interactions or hydrophobicity, which are critical factors in drug-receptor interactions.

Advances in computational chemistry have further accelerated the exploration of 4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole. Molecular modeling studies have been employed to predict binding modes and affinity profiles against various biological targets. These virtual screenings help identify promising analogs before experimental validation, significantly reducing time and resources in drug development pipelines.

In addition to its applications in oncology, this compound has shown promise in anti-inflammatory research. Inflammatory pathways are often dysregulated in chronic diseases such as arthritis and autoimmune disorders. By targeting specific inflammatory mediators, derivatives of this pyrazole scaffold may offer therapeutic benefits. Emerging data indicate that certain analogs exhibit anti-inflammatory properties by modulating cytokine production and immune cell function.

The synthesis of 4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole itself presents an interesting challenge due to its complex substitution pattern. Traditional synthetic routes involve multi-step sequences that require careful optimization to achieve high yields and purity. Recent methodologies have focused on streamlined approaches using transition metal catalysis or microwave-assisted synthesis to enhance efficiency.

Industrial-scale production considerations are also critical for compounds like this one. Scalability impacts cost-effectiveness and commercial viability, necessitating robust synthetic strategies that can be adapted from laboratory settings to manufacturing processes. Collaborative efforts between academic researchers and pharmaceutical companies are essential to bridge this gap between discovery and application.

The safety profile of 4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole is another important factor during development. While preliminary toxicological assessments suggest moderate toxicity at higher concentrations, further studies are needed to fully characterize its safety margins. This includes evaluating potential hepatotoxicity or nephrotoxicity risks associated with prolonged exposure.

Regulatory considerations play a pivotal role in advancing compounds through clinical trials and eventual market approval. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required by regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). Documentation of synthetic pathways, impurity profiles, and analytical validation is essential for regulatory submissions.

The future directions for research on this compound are multifaceted. Exploration into its role as a scaffold for covalent inhibitors could open new avenues in drug design by targeting specific residues within biological macromolecules. Additionally, investigating its potential as a prodrug—a precursor that releases active metabolites—may enhance bioavailability and therapeutic efficacy.

Interdisciplinary approaches combining organic chemistry with bioinformatics could further elucidate the mechanistic basis of its bioactivity. High-throughput screening (HTS) campaigns combined with structure-based drug design (SBDD) could accelerate the identification of lead compounds derived from this scaffold.

In conclusion,4-(2-bromoethenyl)-3-tert-butyl-1-methyl-1H-pyrazole (CAS No. 2138817-66-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutics targeting various diseases including cancer and inflammation。Ongoing studies continue to uncover new applications，underscoring its importance as a building block in medicinal chemistry。